Cas no 2320420-44-6 (1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenyl)ethan-1-one)

1-4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenyl)ethan-1-one is a synthetic organic compound featuring a piperidine core functionalized with a 3-methoxypyrrolidine moiety and a 3-methylphenyl ketone group. This structure confers potential utility as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders. The presence of both polar (methoxy) and lipophilic (methylphenyl) groups enhances its solubility profile, facilitating formulation studies. Its well-defined stereochemistry and modular scaffold allow for further derivatization, making it a versatile building block in medicinal chemistry. The compound’s stability under standard laboratory conditions ensures reliable handling and storage.
1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenyl)ethan-1-one structure
2320420-44-6 structure
Product Name:1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenyl)ethan-1-one
CAS No:2320420-44-6
MF:C19H28N2O2
MW:316.437825202942
CID:5338765
Update Time:2025-10-30

1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)-2-(m-tolyl)ethan-1-one
    • 1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-2-(3-methylphenyl)ethanone
    • 1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenyl)ethan-1-one
    • Inchi: 1S/C19H28N2O2/c1-15-4-3-5-16(12-15)13-19(22)20-9-6-17(7-10-20)21-11-8-18(14-21)23-2/h3-5,12,17-18H,6-11,13-14H2,1-2H3
    • InChI Key: RQHAMDQRFPNIHF-UHFFFAOYSA-N
    • SMILES: O(C)C1CCN(C1)C1CCN(C(CC2C=CC=C(C)C=2)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 393
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.8

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Additional information on 1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenyl)ethan-1-one

Recent Advances in the Study of 1-4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenyl)ethan-1-one (CAS: 2320420-44-6)

The compound 1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenyl)ethan-1-one (CAS: 2320420-44-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following report synthesizes the latest findings related to this compound, providing a comprehensive overview of its current research status.

Recent studies have focused on the synthesis and optimization of 1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenyl)ethan-1-one, with particular emphasis on improving its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that enhances yield and purity while reducing the number of steps required for production. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, computational modeling has been employed to predict the compound's binding affinity to various biological targets, suggesting potential applications in neurological and oncological disorders.

Pharmacological evaluations of 1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenyl)ethan-1-one have revealed promising results in vitro and in vivo. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated the compound's efficacy as a modulator of specific neurotransmitter receptors, implicating its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, preliminary animal studies have shown that the compound exhibits favorable pharmacokinetic properties, including good blood-brain barrier penetration and a manageable safety profile at therapeutic doses.

In the context of oncology, research has explored the compound's ability to inhibit key signaling pathways involved in tumor growth and metastasis. A 2024 study in Cancer Research highlighted its selective inhibition of a protein kinase implicated in several cancer types, with minimal off-target effects. These findings position 1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenyl)ethan-1-one as a potential lead compound for developing targeted cancer therapies. However, further studies are needed to validate these results in human clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenyl)ethan-1-one. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity require thorough investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges, with the goal of advancing the compound through the drug development pipeline. The integration of advanced technologies, such as AI-driven drug design and high-throughput screening, is expected to accelerate progress in this area.

In conclusion, 1-4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl-2-(3-methylphenyl)ethan-1-one (CAS: 2320420-44-6) represents a promising candidate for therapeutic development across multiple disease areas. Its unique chemical structure and demonstrated biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological profile, elucidating its precise mechanism of action, and advancing it through preclinical and clinical testing. The continued exploration of this compound holds significant potential for contributing to the development of novel treatments for neurological disorders and cancer.

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